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Compound of Interest

Compound Name: Ser-601

Cat. No.: B1662615 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Ser-601, also known as COR-167, is a potent and selective agonist for the cannabinoid CB2

receptor.[1] Its high selectivity for the CB2 receptor over the CB1 receptor makes it a promising

candidate for therapeutic applications, potentially offering analgesic and neuroprotective effects

without the psychoactive side effects associated with CB1 receptor activation.[1] These

application notes provide a detailed protocol for the dissolution and in vivo administration of

Ser-601 for preclinical research.
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Parameter Value Reference

Compound Ser-601 (COR-167) [1]

Molecular Formula C₂₈H₃₈N₂O₂ [1]

Molar Mass 434.62 g/mol [1]

Receptor Target Cannabinoid CB2 Receptor [1]

Receptor Selectivity ~190-fold for CB2 over CB1 [1]

In vivo Model Rats

Dissolution Vehicle Dimethyl sulfoxide (DMSO)

Route of Administration Intraperitoneal (IP)

Effective Dose Range 3, 6, and 12 mg/kg

Experimental Protocols
1. Materials and Equipment

Ser-601 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes

Sterile saline (0.9% NaCl)

Vortex mixer

Sonicator (optional)

Sterile syringes (1 mL) and needles (25-27 gauge)

Analytical balance

Appropriate personal protective equipment (PPE)
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2. Ser-601 Stock Solution Preparation (10 mg/mL)

Accurately weigh the desired amount of Ser-601 powder using an analytical balance.

Transfer the powder to a sterile microcentrifuge tube.

Add the appropriate volume of sterile DMSO to achieve a final concentration of 10 mg/mL.

Vortex the tube vigorously for 1-2 minutes to facilitate dissolution.

If necessary, sonicate the solution for 5-10 minutes in a water bath sonicator to ensure

complete dissolution.

Visually inspect the solution to ensure there are no visible particles.

The stock solution should be prepared fresh on the day of the experiment.

3. Working Solution Preparation and In Vivo Administration

Based on the animal's body weight and the desired dose (e.g., 3, 6, or 12 mg/kg), calculate

the required volume of the Ser-601 stock solution.

On the day of the experiment, freshly prepare the dosing solutions.

Administer the calculated volume of the Ser-601 solution via intraperitoneal (IP) injection.

A control group should be administered an equivalent volume of the vehicle (DMSO).

Note: The volume of the injected solution should be minimized and appropriate for the size of

the animal to avoid discomfort or adverse effects.
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Caption: Ser-601 activates the CB2 receptor, leading to downstream signaling cascades.

Experimental Workflow for In Vivo Administration of Ser-601
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Caption: Workflow for the preparation and in vivo administration of Ser-601.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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